Cas no 898430-75-6 (4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 898430-75-6
• MF: C₂₄H₂₁N₃O₅S₂
• MW: 495.570643186569
• CID: 5482158
• Update Time: 2025-11-07

4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[(4-methoxyphenyl)sulfonyl]amino]-N-[4-(4-methoxyphenyl)-2-thiazolyl]-
• 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C24H21N3O5S2/c1-31-19-9-5-16(6-10-19)22-15-33-24(25-22)26-23(28)17-3-7-18(8-4-17)27-34(29,30)21-13-11-20(32-2)12-14-21/h3-15,27H,1-2H3,(H,25,26,28)
• InChI Key： NTWGIPVALUXAMD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=C(NS(C2=CC=C(OC)C=C2)(=O)=O)C=C1

Additional information on 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 898430-75-6)

4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS 898430-75-6) is a specialized organic compound with significant potential in pharmaceutical research and material science. This compound features a unique molecular structure combining a thiazole ring, methoxybenzenesulfonamide, and benzamide moieties, making it a subject of interest for drug discovery and biochemical applications. Researchers are increasingly exploring its properties due to its structural similarity to bioactive molecules used in targeting inflammation and metabolic disorders.

The chemical properties of 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide include moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Its molecular weight and stability under controlled conditions make it suitable for high-throughput screening and structure-activity relationship (SAR) studies. The presence of methoxy groups enhances its lipophilicity, a critical factor in drug permeability and bioavailability.

In recent years, the demand for thiazole derivatives like CAS 898430-75-6 has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. This aligns with the growing focus on precision medicine and targeted therapies. The compound’s sulfonamide component is particularly noteworthy, as sulfonamides are known for their antimicrobial and antitumor properties, making this molecule a candidate for further pharmacological evaluation.

From a synthetic chemistry perspective, 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide can be synthesized via multi-step organic reactions, including amide coupling and sulfonylation. Its purity and yield are optimized using advanced chromatographic techniques, ensuring reproducibility for industrial and academic research. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control.

The market dynamics for CAS 898430-75-6 reflect its niche yet expanding applications. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for drug development pipelines, especially in oncology and immunology. Additionally, its potential as a chemical probe in proteomics and enzymology studies has garnered attention in academic circles.

For researchers seeking high-purity 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide, it is essential to verify suppliers’ credentials and analytical certificates. The compound’s stability under storage conditions (typically -20°C in inert atmospheres) and compatibility with biochemical assays should also be considered. As the scientific community continues to explore its applications, CAS 898430-75-6 is poised to play a pivotal role in advancing medicinal chemistry and molecular biology.

In summary, 4-(4-methoxybenzenesulfonamido)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide represents a versatile scaffold with broad implications for drug discovery and biochemical research. Its structural complexity and functional groups offer numerous opportunities for derivatization and mechanistic studies, aligning with current trends in personalized medicine and small-molecule therapeutics.